![molecular formula C20H25F2N3O B2912891 N-(2-(azepan-1-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-2,4-difluorobenzamide CAS No. 1049410-60-7](/img/structure/B2912891.png)
N-(2-(azepan-1-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-2,4-difluorobenzamide
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Description
N-(2-(azepan-1-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-2,4-difluorobenzamide is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is a small molecule inhibitor of a specific protein that is involved in various physiological processes.
Scientific Research Applications
Polymorphism Studies
Polymorphism, the ability of a substance to exist in more than one form or crystal structure, is a critical aspect of pharmaceutical compounds. A study by Fedorov et al. (2017) on tolazamide, which contains an azepane moiety similar to the query compound, investigated the effect of pressure on two polymorphs of the drug. Understanding the polymorphic behavior under various conditions is essential for drug formulation and stability (Fedorov et al., 2017).
Enantioselective Synthesis
The development of enantioselective synthesis methods for aza-heterocycles, which are common structures in bioactive compounds, is crucial in medicinal chemistry. A study by Jain et al. (2016) demonstrated a palladium-catalyzed enantioselective α-C–H coupling of a wide range of amines, including azepanes. Such methods are pivotal for creating stereoselective compounds with potential therapeutic applications (Jain et al., 2016).
Photoaffinity Labeling
Fluorinated aryl azides, as studied by Schnapp and Platz (1993), are used in photoaffinity labeling to study biological molecules' structure and function. The study's findings on the reaction kinetics and mechanisms of these azides provide valuable insights for designing photoaffinity probes (Schnapp & Platz, 1993).
Electrophilic Fluorination
The synthesis of 2-fluoro-2-pyrrolines through a domino reaction involving difluorocarbene, as explored by Novikov et al. (2003), highlights the synthetic utility of fluorinated intermediates. Such reactions can be employed in the synthesis of fluorinated analogs of bioactive molecules, potentially enhancing their pharmacokinetic properties (Novikov et al., 2003).
Properties
IUPAC Name |
N-[2-(azepan-1-yl)-2-(1-methylpyrrol-2-yl)ethyl]-2,4-difluorobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25F2N3O/c1-24-10-6-7-18(24)19(25-11-4-2-3-5-12-25)14-23-20(26)16-9-8-15(21)13-17(16)22/h6-10,13,19H,2-5,11-12,14H2,1H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VMHMNLCICBYHIA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC=C1C(CNC(=O)C2=C(C=C(C=C2)F)F)N3CCCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25F2N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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